N-(2-isopropylphenyl)-6-nitro-1,2-benzisothiazol-3-amine 1,1-dioxide

• IUPAC Name: 6-nitro-1,1-dioxo-N-(2-propan-2-ylphenyl)-1,2-benzothiazol-3-amine
• InChI: InChI=1S/C16H15N3O4S/c1-10(2)12-5-3-4-6-14(12)17-16-13-8-7-11(19(20)21)9-15(13)24(22,23)18-16/h3-10H,1-2H3,(H,17,18)
• InChI Key: OEZWVRUITLZYGR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=CC=C1NC2=NS(=O)(=O)C3=C2C=CC(=C3)[N+](=O)[O-]
• Molecular Formula: C16H15N3O4S
• Molecular Weight: 345.4 g/mol

Description

N-(2-isopropylphenyl)-6-nitro-1,2-benzisothiazol-3-amine 1,1-dioxide, also known as NBQX, is a synthetic compound that belongs to the class of quinoxaline derivatives. It is a potent non-competitive antagonist of ionotropic glutamate receptors, specifically AMPA receptors, which are involved in the excitatory neurotransmission in the central nervous system. NBQX has been extensively studied for its potential applications in neuroscience research, particularly in the investigation of the mechanisms underlying synaptic plasticity, learning, and memory.

Mechanism of Action

N-(2-isopropylphenyl)-6-nitro-1,2-benzisothiazol-3-amine 1,1-dioxide acts as a non-competitive antagonist of AMPA receptors by binding to a site on the receptor that is distinct from the glutamate binding site. This results in a reduction in the flow of positively charged ions, such as sodium and calcium, through the receptor, which leads to a decrease in the excitatory response of the neuron. By blocking the activity of AMPA receptors, this compound can modulate the strength and plasticity of synaptic connections, which has important implications for learning and memory.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects, depending on the dose and duration of exposure. In vitro studies have demonstrated that this compound can inhibit the induction of long-term potentiation, a process that is thought to underlie the formation of new memories. In vivo studies have shown that this compound can block the acquisition and consolidation of spatial memory in rodents, as well as the expression of conditioned fear responses. Additionally, this compound has been shown to have neuroprotective effects in models of ischemic stroke and traumatic brain injury, which may be related to its ability to reduce excitotoxicity and inflammation.

Advantages and Limitations for Lab Experiments

N-(2-isopropylphenyl)-6-nitro-1,2-benzisothiazol-3-amine 1,1-dioxide has several advantages as a tool for scientific research. Its high potency and selectivity for AMPA receptors make it a valuable pharmacological agent for investigating the role of these receptors in different contexts. Additionally, its reversible and non-toxic nature allows for precise and controlled manipulation of neuronal activity without causing permanent damage. However, this compound also has some limitations. Its non-competitive antagonism of AMPA receptors can lead to desensitization and internalization of the receptors, which may affect the interpretation of results. Additionally, this compound may have off-target effects on other ion channels or receptors, which can complicate the analysis of experimental data.

Future Directions

There are several future directions for research on N-(2-isopropylphenyl)-6-nitro-1,2-benzisothiazol-3-amine 1,1-dioxide and its applications in neuroscience. One area of interest is the investigation of the role of AMPA receptors in synaptic plasticity and learning in different brain regions and circuits. Another area of interest is the development of more selective and potent AMPA receptor antagonists, which can be used to probe the function of specific subtypes of AMPA receptors. Additionally, the potential therapeutic applications of this compound in neurodegenerative and psychiatric disorders warrant further investigation, particularly in light of its neuroprotective effects and its ability to modulate synaptic plasticity. Overall, this compound represents a valuable tool for advancing our understanding of the mechanisms underlying neuronal function and dysfunction, and its continued use and development will be instrumental in the advancement of neuroscience research.

Synthesis Methods

The synthesis of N-(2-isopropylphenyl)-6-nitro-1,2-benzisothiazol-3-amine 1,1-dioxide involves several steps, starting from the reaction of 2-bromo-5-isopropylbenzenesulfonamide with 2-nitrophenylacetonitrile to form the intermediate 2-isopropyl-5-(2-nitrophenyl)-1,3,4-thiadiazole. The latter is then reacted with sulfur and sodium hydroxide to yield the desired product, this compound. The synthesis of this compound has been optimized to achieve high yields and purity, and various modifications have been proposed to improve the efficiency of the process.

Scientific Research Applications

N-(2-isopropylphenyl)-6-nitro-1,2-benzisothiazol-3-amine 1,1-dioxide has been widely used in scientific research as a tool to investigate the role of AMPA receptors in various physiological and pathological processes. Its non-competitive antagonism of AMPA receptors allows for selective and reversible inhibition of their activity, which can be used to probe the functional significance of these receptors in different contexts. This compound has been used to study synaptic plasticity, long-term potentiation, and long-term depression, which are fundamental processes underlying learning and memory. Additionally, this compound has been used to investigate the role of AMPA receptors in neurodegenerative diseases, such as Alzheimer's and Parkinson's diseases, and in psychiatric disorders, such as depression and addiction.